Cas no 441292-10-0 (2-(2-chlorophenyl)-3-(4-methyl-3-nitrobenzenesulfonyl)-1,3-thiazolidine)

• Product Name: 2-(2-chlorophenyl)-3-(4-methyl-3-nitrobenzenesulfonyl)-1,3-thiazolidine
• CAS No: 441292-10-0
• MF: C₁₆H₁₅ClN₂O₄S₂
• MW: 398.884300470352
• CID: 6284251
• PubChem ID: 4156193
• Update Time: 2025-10-24

2-(2-chlorophenyl)-3-(4-methyl-3-nitrobenzenesulfonyl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-3-(4-methyl-3-nitrobenzenesulfonyl)-1,3-thiazolidine
• AKOS021993662
• EU-0073319
• 2-(2-chlorophenyl)-3-(4-methyl-3-nitrophenyl)sulfonyl-1,3-thiazolidine
• SR-01000449497-1
• AKOS001185606
• F0804-1861
• 441292-10-0
• SR-01000449497
• 2-(2-chlorophenyl)-3-((4-methyl-3-nitrophenyl)sulfonyl)thiazolidine
• Z57719496

• Inchi： 1S/C16H15ClN2O4S2/c1-11-6-7-12(10-15(11)19(20)21)25(22,23)18-8-9-24-16(18)13-4-2-3-5-14(13)17/h2-7,10,16H,8-9H2,1H3
• InChI Key： PEUCKTCTPARVOM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1N(CCS1)S(C1C=CC(C)=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 398.0161770g/mol
• Monoisotopic Mass: 398.0161770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-(2-chlorophenyl)-3-(4-methyl-3-nitrobenzenesulfonyl)-1,3-thiazolidine

Comprehensive Overview of 2-(2-Chlorophenyl)-3-(4-Methyl-3-Nitrobenzenesulfonyl)-1,3-Thiazolidine (CAS No. 441292-10-0)

The compound 2-(2-chlorophenyl)-3-(4-methyl-3-nitrobenzenesulfonyl)-1,3-thiazolidine (CAS No. 441292-10-0) is a specialized organic molecule with a unique structural framework, combining a thiazolidine ring with substituted phenyl and benzenesulfonyl groups. This chemical entity has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of a nitro group and a chlorophenyl moiety enhances its reactivity, making it a candidate for further derivatization in drug discovery programs.

In recent years, the demand for sulfonyl-containing compounds like 2-(2-chlorophenyl)-3-(4-methyl-3-nitrobenzenesulfonyl)-1,3-thiazolidine has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor for enzyme inhibitors and receptor modulators, topics frequently searched in academic and industrial databases. The compound’s thiazolidine core is also a hotspot for investigations into anti-inflammatory and antimicrobial agents, aligning with global health trends.

The synthesis of CAS 441292-10-0 involves multi-step organic reactions, often starting from 2-chlorobenzaldehyde and 4-methyl-3-nitrobenzenesulfonamide. Its molecular weight and logP values suggest moderate lipophilicity, a property highly relevant in drug design for optimizing bioavailability. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring purity for downstream applications.

From an SEO perspective, queries like "thiazolidine derivatives in drug discovery" or "nitrobenzenesulfonyl compounds uses" reflect growing user interest. Environmental and regulatory concerns have also prompted searches for green synthesis methods of such intermediates, emphasizing the need for sustainable chemistry. This compound’s stability under various pH conditions further makes it a subject of formulation studies.

In summary, 2-(2-chlorophenyl)-3-(4-methyl-3-nitrobenzenesulfonyl)-1,3-thiazolidine represents a versatile scaffold with broad applicability. Its structural features cater to both academic curiosity and industrial innovation, particularly in addressing challenges like drug resistance and target selectivity. As research evolves, this compound is poised to remain a key player in the development of next-generation therapeutics and agrochemicals.